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Compound of Interest

Compound Name: BMPO

Cat. No.: B15605361 Get Quote

This document provides comprehensive safety protocols and logistical guidance for the

handling of 2-tert-butoxycarbonyl-2-methyl-3,4-dihydro-2H-pyrrole-1-oxide (BMPO), a spin-

trapping reagent. The following procedures are designed to ensure the safety of laboratory

personnel and to maintain the integrity of the product.

Data Presentation: Physical and Chemical
Properties of BMPO
A summary of the key quantitative data for BMPO is presented in the table below for easy

reference.
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Property Value

Molecular Formula C₁₀H₁₇NO₃

Molecular Weight 199.25 g/mol

Appearance White to off-white or light yellow crystalline solid

Purity ≥98%

Melting Point 90-91 °C

Boiling Point 339.8 ± 35.0 °C at 760 mmHg

Solubility
DMF: ~25 mg/mLDMSO: ~25 mg/mLEthanol:

~33 mg/mLPBS (pH 7.2): ~10 mg/mL

Storage Temperature

Store at -20°C for long-term stability (≥ 4 years).

Can be shipped at room temperature.[1] For

solutions in solvent: -80°C for 6 months; -20°C

for 1 month.[1]

UV/Vis λmax: 239 nm

Experimental Protocols: Safe Handling and
Operations
The following are step-by-step procedures for the safe handling of BMPO in a laboratory

setting.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number (387334-31-8) on the label match the order.

Ensure the container is properly sealed.

Record the date of receipt on the container.

2. Storage of Solid BMPO:
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Store the sealed container in a freezer at -20°C.

Keep the container in a dark and dry location.

Ensure the storage area is well-ventilated.

Segregate from incompatible materials, particularly strong oxidizing agents.

3. Preparation of BMPO Solutions:

Before opening, allow the BMPO container to equilibrate to room temperature to prevent

condensation of moisture.

Conduct all weighing and solution preparation in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE) as detailed below.

To prepare a stock solution, dissolve the solid BMPO in a suitable solvent such as DMSO,

ethanol, or DMF.[2] Purge the solvent with an inert gas before use.

For aqueous solutions, BMPO can be dissolved directly in buffers like PBS (pH 7.2).[2] It is

recommended not to store aqueous solutions for more than one day.[2]

If precipitation occurs, gentle warming or sonication can be used to aid dissolution.[1]

Clearly label all solution containers with the chemical name, concentration, solvent, and date

of preparation.

4. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat. Ensure arms are fully covered.
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Respiratory Protection: Not typically required when handling small quantities in a well-

ventilated area or fume hood. If dust is generated, use a NIOSH-approved respirator.

5. Spill Cleanup Protocol:

Minor Solid Spill (<1 gram):

Alert personnel in the immediate area.

Wear your full PPE.

Gently sweep the solid material using a brush and dustpan to avoid creating dust.

Place the spilled material into a labeled, sealable container for chemical waste.

Wipe the spill area with a damp cloth or paper towel.

Place the cleaning materials into the same waste container.

Wash the affected area with soap and water.

Liquid Solution Spill:

Alert personnel and control sources of ignition if a flammable solvent was used.

Contain the spill using absorbent pads or materials, working from the outside in.

Once the liquid is absorbed, use tongs or a scoop to place the absorbent material into a

labeled, sealable container for chemical waste.

Wipe the area with a damp cloth, and dispose of the cloth in the waste container.

Ensure the area is well-ventilated.

Disposal Plan
Proper disposal of BMPO and its containers is crucial to ensure environmental safety and

regulatory compliance.
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1. Unused Solid BMPO and Contaminated Materials:

Unused or waste solid BMPO should be collected in a clearly labeled, sealed container

designated for non-hazardous solid chemical waste.

All materials used for spill cleanup (absorbent pads, contaminated gloves, paper towels)

should also be placed in this container.

The container should be labeled as "BMPO Waste" and include the major components.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor.

2. BMPO Solutions:

Solutions of BMPO in organic solvents (e.g., DMSO, ethanol) should be collected in a

labeled, sealed container for flammable liquid waste.

Do not pour these solutions down the drain.

Aqueous solutions of BMPO may be considered for drain disposal only if they are dilute and

permissible by local regulations. It is best practice to consult with your institution's EHS for

guidance. Generally, it is safer to collect all chemical solutions for proper disposal.

3. Empty Containers:

Ensure the container is "RCRA empty," meaning no freestanding liquid remains.

Deface the original label on the container to prevent misuse.

Dispose of the empty container in the regular laboratory glass or solid waste stream, as

permitted by your institution's policies.

Mandatory Visualization
The following diagram illustrates the workflow for the safe handling and disposal of BMPO.
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Workflow for handling and disposal of BMPO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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